Cas no 230-45-5 (1,9-Phenanthroline)

1,9-Phenanthroline structure
1,9-Phenanthroline structure
Product Name:1,9-Phenanthroline
CAS No:230-45-5
MF:C12H8N2
MW:180.205322265625
CID:254613
PubChem ID:3434763
Update Time:2025-04-19

1,9-Phenanthroline Chemical and Physical Properties

Names and Identifiers

    • 1,9-Phenanthroline
    • 3,5-Diazaphenanthrene
    • 230-45-5
    • InChI=1/C12H8N2/c1-2-10-4-3-9-5-7-13-8-11(9)12(10)14-6-1/h1-8H
    • AJCSVUVYIMRJCB-UHFFFAOYSA-
    • DTXSID80392450
    • SCHEMBL1419171
    • Inchi: 1S/C12H8N2/c1-2-10-4-3-9-5-7-13-8-11(9)12(10)14-6-1/h1-8H
    • InChI Key: AJCSVUVYIMRJCB-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=CC3C=CN=CC=3C=12

Computed Properties

  • Exact Mass: 180.06884
  • Monoisotopic Mass: 180.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

1,9-Phenanthroline Related Literature

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